N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)butanamide
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Description
N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)butanamide is a useful research compound. Its molecular formula is C12H14N2OS and its molecular weight is 234.32. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)butanamide is a compound of interest due to its synthetic versatility and potential biological activities. Research has demonstrated its application in the synthesis of heterocyclic systems with significant biological importance. For instance, derivatives of this compound have been synthesized and tested for anti-viral activities, particularly against avian influenza virus, showing promising results (Flefel et al., 2014). This indicates its potential role in the development of new antiviral agents.
Heterocyclic Synthesis
Another study highlights its use in heterocyclic synthesis, where new dihydropyridines, butanamide, dihydropyridazines, and thiourea derivatives were prepared through reactions involving this compound, with their structural identities confirmed through various spectral analyses (Hafiz et al., 2011). This underscores the compound's utility in generating diverse heterocyclic compounds, which are crucial in medicinal chemistry for the development of pharmaceuticals.
Antitumor Properties
Research into its derivatives also explores antitumor properties. A novel synthesis approach involving 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, a closely related compound, led to the creation of polyfunctionally substituted heterocyclic compounds. These were evaluated for their antiproliferative activity against various human cancer cell lines, with many compounds showing high inhibitory effects (Shams et al., 2010). This highlights the potential of this compound derivatives in cancer therapy.
Organic Sensitizers for Solar Cells
In addition to its applications in medicinal chemistry, derivatives of this compound have found use in materials science, specifically in the development of organic sensitizers for solar cell applications. Novel organic sensitizers designed from this chemical structure demonstrated unprecedented efficiency in converting incident photons to current, offering a new pathway for enhancing solar cell performance (Kim et al., 2006).
Properties
IUPAC Name |
N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)butanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2OS/c1-2-4-11(15)14-12-9(7-13)8-5-3-6-10(8)16-12/h2-6H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XATBASQWSHVDME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=C(C2=C(S1)CCC2)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.